Cas no 72824-04-5 (Allylboronic acid pinacol ester)

Allylboronic acid pinacol ester Properties

Names and Identifiers

• Allylboronic acid pinacol cyclic ester
• 2-Allyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Allyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (stabilized with Phenothiazine)
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(2-propen-1-yl)-
• 4,4,5,5-tetramethyl-2-prop-2-enyl-1,3,2-dioxaborolane
• Allylboronic acid pinacol ester
• Allylboronic acid piracol ester
• Allylboronic acid pinacol ester(stabilized with Phenothiazine)
• 4,4,5,5-tetramethyl-2-(2-propen-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(2-propenyl)-1,3,2-dioxaborolane
• Allyl pinacol boronate
• Pinacolyl 2-propenylboronate
• Allylboronic Acid Pinacol Ester (stabilized with Phenothiazine)
• J-519557
• 4,4,5,5-tetramethyl-2-prop-2-en-1-yl-1,3,2-dioxaborolane
• 2-allyl-4,4,5,5-tetramethyl-1,3,2-dioxa-borolane
• CS-W000963
• 2-allyl-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• AB01126
• AS-81501
• AM90123
• 72824-04-5
• Allylboronic acid pinacol ester, 97%
• FT-0622041
• A837633
• A936741
• allyl boronic acid pinacol ester
• SCHEMBL838241
• AKOS000265360
• DTXSID70376784
• 4,4,5,5-tetramethyl-2-(prop-2-en-1-yl)-1,3,2-dioxaborolane
• AS-11409
• EN300-105979
• Z1203162558
• Allylboronic acid, pinacol cyclic ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-propenyl)-
• YMHIEPNFCBNQQU-UHFFFAOYSA-N
• allyl-boronic acid pinacol ester
• Allylboronic acid, pinacol ester
• MFCD00013347
• A2157
• +Expand

• MDL： MFCD00013347
• InChIKey： YMHIEPNFCBNQQU-UHFFFAOYSA-N
• Inchi： 1S/C9H17BO2/c1-6-7-10-11-8(2,3)9(4,5)12-10/h6H,1,7H2,2-5H3
• SMILES： O1B(CC=C)OC(C)(C)C1(C)C
• BRN： 4244068

Computed Properties

• Exact Mass: 168.13200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 168.132
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 2.26460
• PSA: 18.46000
• Refractive Index: n20/D 1.4268(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• Boiling Point: 35°C/1mmHg(lit.)
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Sensitiveness: Sensitive to heat and humidity
• Density: 0.896 g/mL at 25 °C(lit.)

Allylboronic acid pinacol ester Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226
• Warning Statement： P210-P370 + P378
• Prompt：warning
• Storage Condition：<0°C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

Allylboronic acid pinacol ester Customs Data

• HS CODE：29310095
• Customs Data：

  China Customs Code:

  29310095

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents